molecular formula C19H13NO B009564 6,7-Diphenyl-1-pyrrolizinone CAS No. 105508-03-0

6,7-Diphenyl-1-pyrrolizinone

Cat. No. B009564
M. Wt: 271.3 g/mol
InChI Key: YJFVWUAYZMPCSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,7-Diphenyl-1-pyrrolizinone, also known as diphenylpyrrolizine, is a chemical compound with the molecular formula C20H14N2O. It belongs to the class of pyrrolizine compounds, which are known for their diverse biological activities. Diphenylpyrrolizine has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.

Mechanism Of Action

The mechanism of action of 6,7-Diphenyl-1-pyrrolizinoneolizine is not fully understood. However, it has been reported to act through various pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the induction of reactive oxygen species (ROS). The compound has also been shown to activate the caspase pathway, leading to apoptosis in cancer cells.

Biochemical And Physiological Effects

Diphenylpyrrolizine has been reported to exhibit various biochemical and physiological effects. The compound has been shown to reduce oxidative stress and inflammation, which are involved in the development of various diseases. Additionally, 6,7-Diphenyl-1-pyrrolizinoneolizine has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages And Limitations For Lab Experiments

Diphenylpyrrolizine has several advantages for laboratory experiments. It is readily available, easy to synthesize, and has a high purity. Additionally, it exhibits a broad range of biological activities, making it a versatile compound for various applications. However, 6,7-Diphenyl-1-pyrrolizinoneolizine has some limitations, including its poor solubility in water, which can affect its bioavailability and limit its use in some experiments.

Future Directions

There are several future directions for research on 6,7-Diphenyl-1-pyrrolizinoneolizine. One area of interest is the development of novel derivatives of 6,7-Diphenyl-1-pyrrolizinoneolizine with improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanism of action of 6,7-Diphenyl-1-pyrrolizinoneolizine and its potential applications in the treatment of various diseases. Furthermore, the development of new methods for the synthesis of 6,7-Diphenyl-1-pyrrolizinoneolizine and its derivatives could lead to the discovery of new compounds with enhanced biological activities.
Conclusion
In conclusion, 6,7-Diphenyl-1-pyrrolizinoneolizine is a promising compound with various potential applications in medicinal chemistry. The compound exhibits diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The synthesis of 6,7-Diphenyl-1-pyrrolizinoneolizine is straightforward, and the compound has several advantages for laboratory experiments. Further research is needed to fully understand the mechanism of action of 6,7-Diphenyl-1-pyrrolizinoneolizine and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 6,7-Diphenyl-1-pyrrolizinoneolizine involves the reaction between 1,2-diphenylhydrazine and acetylacetone in the presence of a catalyst such as zinc chloride. The reaction proceeds through a cyclization process, resulting in the formation of 6,7-Diphenyl-1-pyrrolizinoneolizine. This method provides a high yield of 6,7-Diphenyl-1-pyrrolizinoneolizine and is widely used in the laboratory.

Scientific Research Applications

Diphenylpyrrolizine has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit various biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. Additionally, 6,7-Diphenyl-1-pyrrolizinoneolizine has been reported to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.

properties

CAS RN

105508-03-0

Product Name

6,7-Diphenyl-1-pyrrolizinone

Molecular Formula

C19H13NO

Molecular Weight

271.3 g/mol

IUPAC Name

6,7-diphenylpyrrolizin-1-one

InChI

InChI=1S/C19H13NO/c21-17-11-12-20-13-16(14-7-3-1-4-8-14)18(19(17)20)15-9-5-2-6-10-15/h1-13H

InChI Key

YJFVWUAYZMPCSO-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=CN3C=CC(=O)C3=C2C4=CC=CC=C4

Canonical SMILES

C1=CC=C(C=C1)C2=CN3C=CC(=O)C3=C2C4=CC=CC=C4

Other CAS RN

105508-03-0

synonyms

1-DAPON
6,7-diphenyl-1-pyrrolizinone

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.